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Compound of Interest

Compound Name: 1,9-Dibromononane

Cat. No.: B1346018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,9-Dibromononane, a versatile

difunctional alkylating agent utilized in a variety of synthetic applications, including the

formation of heterocyclic compounds and as a linker in bioactive molecules. This document

details its chemical and physical properties, provides an experimental protocol for its synthesis,

and explores its applications in organic synthesis.

Chemical Identity and Properties
1,9-Dibromononane is an α,ω-dihaloalkane that serves as a valuable building block in organic

chemistry. Its terminal bromine atoms provide two reactive sites for nucleophilic substitution

reactions.

CAS Number: 4549-33-1

Synonyms:

Nonamethylene dibromide

1,9-Dibromnonan

1,9-Dibromonone
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Nonane, 1,9-dibromo-

Nonamethylendibromid

The key physicochemical properties of 1,9-Dibromononane are summarized in the table below

for easy reference.

Property Value Source(s)

Molecular Formula C₉H₁₈Br₂ [1]

Molecular Weight 286.05 g/mol [1]

Appearance
Clear colorless to slightly

yellow liquid
[2]

Density 1.407 g/mL at 25 °C [2]

Melting Point -2 °C [2]

Boiling Point 285-288 °C [2]

Flash Point >230 °F (>110 °C) [2]

Refractive Index n20/D 1.496 [2]

Solubility Insoluble in water [3]

Synthesis of 1,9-Dibromononane
A common laboratory-scale synthesis of 1,9-Dibromononane involves the dibromination of the

corresponding diol, 1,9-nonanediol. The following protocol provides a detailed methodology for

this conversion.

Experimental Protocol: Synthesis from 1,9-Nonanediol
Materials:

1,9-Nonanediol

Carbon tetrabromide (CBr₄)
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Sodium bromide (NaBr)

Copper catalyst (e.g., copper(I) bromide)

Anhydrous N,N-Dimethylformamide (DMF)

Diethyl ether (Et₂O)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Hexane

Equipment:

Dry reaction flask with a stir bar

Syringe

Purple LED light source (e.g., 394 nm)

Separatory funnel

Rotary evaporator

Column chromatography setup

Procedure:

To a dry reaction flask equipped with a stir bar, add the copper catalyst (0.01 eq.), 1,9-

nonanediol (1.0 eq.), carbon tetrabromide (2.0 eq.), and sodium bromide (2.0 eq.).[1]

Seal the reaction vial and displace the air with an inert gas (e.g., nitrogen or argon).[1]
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Add anhydrous DMF via syringe.[1]

Stir the reaction mixture under the light of a purple LED (e.g., 394 nm) for 24 hours.[1]

Upon completion, transfer the reaction mixture to a separatory funnel containing diethyl ether

and water.[1]

Separate the aqueous layer and extract it twice more with diethyl ether.[1]

Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution,

saturated aqueous Na₂S₂O₃ solution, and brine.[1]

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.[1]

Purify the resulting crude product by column chromatography using 100% hexane as the

eluent to afford pure 1,9-Dibromononane.[1]

Synthesis Workflow Diagram
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Synthesis Workflow of 1,9-Dibromononane
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Final Product
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Add anhydrous DMF
Stir under purple LED (24h)

Quench with Et2O/H2O
Separate layers

Extract aqueous layer with Et2O

Wash combined organic layers with:
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Caption: Workflow for the synthesis of 1,9-Dibromononane.
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Applications in Organic Synthesis
1,9-Dibromononane is a key intermediate in the synthesis of a variety of organic molecules,

particularly in the formation of long-chain and cyclic structures. Its bifunctional nature allows it

to act as a linker between two nucleophilic species or to form a nine-carbon ring system

through intramolecular cyclization.

N-Alkylation Reactions
A frequent application of 1,9-Dibromononane is in the N-alkylation of primary and secondary

amines. This reaction can be controlled to yield mono- or di-alkylation products, or to form

nitrogen-containing heterocyclic compounds.

General Experimental Protocol for N-Alkylation:

Dissolve the amine substrate in a suitable solvent (e.g., DMF, acetonitrile).

Add a base (e.g., K₂CO₃, Et₃N) to neutralize the HBr formed during the reaction.

Add 1,9-Dibromononane (stoichiometry will depend on the desired product) to the reaction

mixture.

Heat the reaction mixture and monitor its progress by a suitable analytical technique (e.g.,

TLC, LC-MS).

Upon completion, perform an aqueous workup to remove inorganic salts.

Extract the product into an organic solvent.

Dry the organic layer and remove the solvent under reduced pressure.

Purify the crude product by column chromatography or recrystallization.

Synthesis of Heterocyclic Compounds
The nine-carbon chain of 1,9-Dibromononane can be utilized to construct large heterocyclic

rings through reaction with dinucleophiles. For instance, reaction with a diamine can lead to the

formation of a large-ring diazacycle.
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Role as a Linker in Bioactive Molecules
The long, flexible, and lipophilic nonane chain makes 1,9-Dibromononane a candidate for use

as a linker in the design of drug-conjugates. In such applications, the dibromo functionality

allows for the covalent attachment of two different molecular entities, such as a targeting

moiety and a therapeutic agent.

Logical Relationship Diagram of Applications

Synthetic Applications of 1,9-Dibromononane
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Caption: Applications of 1,9-Dibromononane in synthesis.

Safety and Handling
1,9-Dibromononane is an irritant. It is important to handle this chemical in a well-ventilated

fume hood while wearing appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat. Avoid contact with skin and eyes. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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This technical guide provides a foundational understanding of 1,9-Dibromononane for

researchers and professionals in drug development. The provided protocols and data are

intended to serve as a starting point for further investigation and application of this versatile

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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